Cas no 197970-37-9 (H-Leu-Val-Leu-Ala-pNA)

• Product Name: H-Leu-Val-Leu-Ala-pNA
• CAS No: 197970-37-9
• MF: C₂₆H₄₂N₆O₆
• MW: 534.648286342621
• CID: 117232
• PubChem ID: 95566049
• Update Time: 2025-10-29

H-Leu-Val-Leu-Ala-pNA Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,L-leucyl-L-valyl-L-leucyl-N-(4-nitrophenyl)- (9CI)
• H-Leu-Val-Leu-Ala-pNA
• 197970-37-9
• (2S)-2-amino-4-methyl-N-[(2S)-3-methyl-1-[[(2S)-4-methyl-1-[[(2S)-1-(4-nitroanilino)-1-oxopropan-2-yl]amino]-1-oxopentan-2-yl]amino]-1-oxobutan-2-yl]pentanamide

• Inchi： 1S/C26H42N6O6/c1-14(2)12-20(27)24(34)31-22(16(5)6)26(36)30-21(13-15(3)4)25(35)28-17(7)23(33)29-18-8-10-19(11-9-18)32(37)38/h8-11,14-17,20-22H,12-13,27H2,1-7H3,(H,28,35)(H,29,33)(H,30,36)(H,31,34)/t17-,20-,21-,22-/m0/s1
• InChI Key： XSIDFCCDJZVMCK-MQGJPIDWSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC(C)C)N)=O)N[C@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C)=O)CC(C)C

Computed Properties

• Exact Mass: 534.31700
• Monoisotopic Mass: 534.317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 18
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 188A^2

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.0E-3 g/L) (25 ºC),
• PSA: 188.24000
• LogP: 4.55230

H-Leu-Val-Leu-Ala-pNA Security Information

• Storage Condition：-15°C

Additional information on H-Leu-Val-Leu-Ala-pNA

Comprehensive Analysis of H-Leu-Val-Leu-Ala-pNA (CAS No. 197970-37-9): Structure, Applications, and Research Insights

The compound H-Leu-Val-Leu-Ala-pNA (CAS No. 197970-37-9) is a synthetic peptide substrate widely utilized in biochemical and pharmaceutical research. Its unique structure, featuring a para-nitroaniline (pNA) chromophore, makes it an invaluable tool for studying protease activity and enzyme kinetics. Researchers frequently employ this substrate to investigate the specificity and efficiency of enzymes such as leucine aminopeptidases and other proteolytic enzymes. The growing interest in peptide-based therapeutics and enzyme inhibitors has further amplified the relevance of H-Leu-Val-Leu-Ala-pNA in modern drug discovery.

One of the key advantages of H-Leu-Val-Leu-Ala-pNA lies in its chromogenic properties. The release of pNA upon enzymatic cleavage produces a yellow color, which can be quantified spectrophotometrically at 405 nm. This feature simplifies high-throughput screening (HTS) assays, a critical step in drug development pipelines. With the rise of AI-driven drug discovery and computational biology, substrates like H-Leu-Val-Leu-Ala-pNA are increasingly integrated into automated platforms to accelerate target validation and lead optimization.

Recent trends in biomedical research highlight the importance of peptide substrates in understanding disease mechanisms. For instance, dysregulated protease activity is implicated in conditions such as cancer metastasis, neurodegenerative disorders, and inflammatory diseases. The ability of H-Leu-Val-Leu-Ala-pNA to mimic natural peptide bonds allows researchers to model these pathological processes in vitro. This aligns with the increasing demand for precision medicine tools, where tailored enzymatic assays play a pivotal role.

From a synthetic chemistry perspective, H-Leu-Val-Leu-Ala-pNA exemplifies the convergence of solid-phase peptide synthesis (SPPS) and chromogenic probe design. Its sequence—Leu-Val-Leu-Ala—reflects a hydrophobic motif often found in protein-protein interaction sites. This characteristic has spurred interest in using the compound to study membrane-associated proteases, a hot topic in cell signaling research. Additionally, its stability under physiological pH conditions makes it suitable for in vitro diagnostic applications.

The commercial availability of H-Leu-Val-Leu-Ala-pNA (CAS No. 197970-37-9) from specialized suppliers has facilitated its adoption in academic and industrial labs. Quality control parameters, such as HPLC purity and mass spectrometry verification, are critical for ensuring reproducible results—a concern frequently raised in research forums and scientific communities. As the focus on reproducibility in science intensifies, standardized peptide substrates like this one gain prominence.

Looking ahead, the role of H-Leu-Val-Leu-Ala-pNA is expected to expand with advancements in proteomics and high-content screening. Its compatibility with microfluidic devices and lab-on-a-chip technologies positions it as a future-proof reagent for personalized healthcare solutions. Furthermore, the compound’s utility in enzyme engineering studies aligns with the global push toward sustainable biocatalysis, addressing both pharmaceutical and industrial biotechnology needs.